Cas no 1779129-96-2 (4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride)

• Product Name: 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride
• CAS No: 1779129-96-2
• MF: C₁₂H₁₅ClFNO
• MW: 243.705005884171
• CID: 4786553
• PubChem ID: 86276647
• Update Time: 2025-06-13

4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride
• 4-Fluoro-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride
• 7-fluorospiro[1H-2-benzofuran-3,4'-piperidine];hydrochloride
• 1779129-96-2
• KS-8925
• 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine]hydrochloride
• AKOS027393080
• 4-Fluoro-3H-spiro[2-benzofuran-1,4''-piperidine] HCl
• CS-0448542

• MDL： MFCD27995750
• Inchi： 1S/C12H14FNO.ClH/c13-11-3-1-2-10-9(11)8-15-12(10)4-6-14-7-5-12;/h1-3,14H,4-8H2;1H
• InChI Key： TWZGDGLDKJEJJV-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1COC12CCNCC1

Computed Properties

• Exact Mass: 243.0826200g/mol
• Monoisotopic Mass: 243.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans

Additional information on 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride

Comprehensive Overview of 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride (CAS No. 1779129-96-2)

The compound 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride (CAS No. 1779129-96-2) is a fluorinated spirocyclic derivative with significant potential in pharmaceutical research and development. Its unique spiro[isobenzofuran-1,4'-piperidine] scaffold, combined with a fluorine substituent, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its structural versatility, which aligns with current trends in drug discovery, such as the exploration of fluorinated heterocycles and spirocyclic architectures.

In recent years, the demand for fluorinated pharmaceutical intermediates has surged, driven by the need for improved drug metabolism and bioavailability. The presence of a fluoro group in 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride enhances its lipophilicity and metabolic stability, making it a promising candidate for CNS-targeting therapeutics. This aligns with the growing interest in blood-brain barrier permeability and neuroactive compounds, as evidenced by frequent searches in scientific databases and AI-driven platforms.

The spirocyclic core of this compound is another focal point for researchers. Spirocycles are renowned for their three-dimensional complexity, which often translates to high selectivity in biological targets. This property is particularly relevant in the context of GPCR modulation and kinase inhibition, two hot topics in modern medicinal chemistry. The isobenzofuran moiety further contributes to its potential applications in small-molecule drug design and catalysis.

From a synthetic perspective, 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride offers opportunities for structure-activity relationship (SAR) studies. Its piperidine ring can be functionalized to explore diverse pharmacological profiles, addressing common queries about scaffold hopping and lead optimization. The hydrochloride salt form ensures improved solubility, a critical factor for in vitro assays and preclinical testing—frequently discussed topics in drug development forums.

Beyond pharmaceuticals, this compound’s fluorinated spirocyclic structure has potential applications in material science, particularly in the design of organic electronic materials. The integration of fluorine atoms into conjugated systems is a trending research area, as it can tune electronic properties and enhance stability. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

In summary, 4-Fluoro-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride (CAS No. 1779129-96-2) represents a multifaceted compound with broad utility. Its alignment with contemporary research priorities—such as fluorine medicinal chemistry, spirocyclic drug discovery, and functional material design—positions it as a compelling subject for further investigation. As the scientific community continues to explore innovative chemical spaces, this compound is poised to play a pivotal role in addressing unmet challenges across multiple disciplines.